Cas no 2171438-58-5 ((2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamidobutanoic acid)

• Product Name: (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamidobutanoic acid
• CAS No: 2171438-58-5
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5957085
• PubChem ID: 165567365
• Update Time: 2025-10-30

(2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamidobutanoic acid
• 2171438-58-5
• EN300-1523839
• (2R)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(propan-2-yl)butanamido]butanoic acid

• Inchi： 1S/C26H32N2O5/c1-5-22(25(30)31)28-24(29)23(15(2)3)16(4)27-26(32)33-14-21-19-12-8-6-10-17(19)18-11-7-9-13-20(18)21/h6-13,15-16,21-23H,5,14H2,1-4H3,(H,27,32)(H,28,29)(H,30,31)/t16?,22-,23?/m1/s1
• InChI Key： NPHRKJCBKWISGJ-AVBDTAHFSA-N
• SMILES： O(C(NC(C)C(C(N[C@@H](C(=O)O)CC)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamidobutanoic acid

Introduction to (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamidobutanoic Acid (CAS No. 2171438-58-5)

Compound with the chemical name (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamidobutanoic acid and a CAS number of 2171438-58-5 represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The intricate arrangement of functional groups, including the (9H-fluoren-9-yl)methoxycarbonyl moiety and the propan-2-yl substituent, contributes to its unique chemical properties and biological activity.

The synthesis and characterization of this compound have been the subject of extensive research, with studies focusing on its structural elucidation, spectroscopic properties, and potential pharmacological effects. The presence of the (9H-fluoren-9-yl)methoxycarbonyl group suggests that this compound may exhibit enhanced stability and bioavailability, which are critical factors in drug design. Additionally, the propan-2-yl group introduces a specific conformational flexibility that could be exploited for targeted interactions with biological receptors.

In recent years, there has been growing interest in the development of novel compounds with fluorinated aromatic rings due to their ability to modulate metabolic pathways and enhance drug efficacy. The (9H-fluoren-9-yl)methoxycarbonyl moiety, in particular, has been shown to improve the pharmacokinetic profile of various therapeutic agents. This has led to its incorporation into a wide range of drug candidates, including those targeting neurological disorders and cancer.

The pharmacological activity of (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamidobutanoic acid has been explored in several preclinical studies. These investigations have revealed promising results regarding its potential as an inhibitor of key enzymes involved in inflammation and cell proliferation. The compound's ability to interact with specific targets has been attributed to its optimized molecular framework, which allows for precise binding interactions.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as solid-phase peptide synthesis and transition-metal-catalyzed reactions, have been employed to construct the complex molecular structure efficiently. The use of these methodologies not only enhances the synthetic route but also improves the overall quality of the final product.

Spectroscopic analysis plays a crucial role in confirming the structural integrity of (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamidobutanoic acid. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy provide detailed information about the compound's molecular structure and functional groups. These data are essential for validating the synthetic process and ensuring that the compound meets the desired chemical specifications.

The biological activity of this compound has been further investigated through in vitro and in vivo studies. These experiments have demonstrated that it exhibits significant inhibitory effects on various enzymes and receptors relevant to human health. The compound's ability to modulate these biological pathways suggests its potential as a lead compound for further drug development. Additionally, its favorable pharmacokinetic properties make it an attractive candidate for therapeutic applications.

In conclusion, (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-y1)butanamidobutanoic acid (CAS No. 2171438-585) represents a significant advancement in pharmaceutical chemistry. Its complex molecular structure, characterized by functional groups such as the (9H-fluoren-y1)methoxycarbonyl moiety and the propan-z-y1 substituent, contributes to its unique chemical properties and biological activity. The compound's promising pharmacological effects make it a valuable candidate for further research and development in medicinal chemistry.